Cas no 2090867-69-7 (4-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole)

• Product name: 4-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2090867-69-7
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5721399
• PubChem ID: 121212346

4-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2090867-69-7
• AKOS026722537
• 4-(chloromethyl)-5-thiophen-2-yl-1H-pyrazole
• F2198-3226
• 4-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole
• 1H-Pyrazole, 4-(chloromethyl)-3-(2-thienyl)-

• Inchi： 1S/C8H7ClN2S/c9-4-6-5-10-11-8(6)7-2-1-3-12-7/h1-3,5H,4H2,(H,10,11)
• InChI Key： YOIMJLSANWBYKG-UHFFFAOYSA-N
• SMILES： ClCC1C=NNC=1C1=CC=CS1

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9Ų
• XLogP3: 2

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 417.0±40.0 °C(Predicted)
• pka: 12.78±0.50(Predicted)